Cas no 76788-46-0 (2-Ethyl-4,5-dimethyl-2,5-dihydrothiazole)

2-Ethyl-4,5-dimethyl-2,5-dihydrothiazole structure
76788-46-0 structure
Product Name:2-Ethyl-4,5-dimethyl-2,5-dihydrothiazole
CAS No:76788-46-0
MF:C7H13NS
MW:143.24982047081
CID:59824
Update Time:2026-05-14

2-Ethyl-4,5-dimethyl-2,5-dihydrothiazole Chemical and Physical Properties

Names and Identifiers

    • 2-Ethyl-4,5-dimethyl-2,5-dihydrothiazole
    • 2-Ethyl-4,5-dimethyl-3-thiazoline
    • 2-ethyl-4,5-dimethyl-2,5-dihydro-1,3-thiazole
    • 4,5-Dimethyl-2-ethyl-3-thiazoline
    • 3-Thiazoline,2-ethyl-4,5-dimethyl- (6CI)
    • Inchi： 1S/C7H13NS/c1-4-7-8-5(2)6(3)9-7/h6-7H,4H2,1-3H3
    • InChI Key： CSACPVARWHDAET-UHFFFAOYSA-N
    • SMILES： CCC1N=C(C)C(C)S1

Computed Properties

  • Exact Mass: 143.07700
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8

Experimental Properties

  • Color/Form: Solids
  • Density: 0.971
  • Boiling Point: 65°C/3mm
  • Flash Point: 66 ºC
  • Refractive Index: 1.496
  • PSA: 37.66000
  • LogP: 1.75430
  • FEMA: 3620
  • Solubility: Not determined

2-Ethyl-4,5-dimethyl-2,5-dihydrothiazole Security Information

  • Hazard Category Code： R22
  • RTECS：XJ6642500
  • Hazardous Material Identification： Xn
  • Risk Phrases：R22

2-Ethyl-4,5-dimethyl-2,5-dihydrothiazole Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

2-Ethyl-4,5-dimethyl-2,5-dihydrothiazole Pricemore >>

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